Cas no 1806980-02-8 (6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid)

• Product Name: 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid
• CAS No: 1806980-02-8
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4890561
• Update Time: 2025-05-21

6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c10-3-4-1-5(8(11)12)6(2-7(14)15)9(16)13-4/h1,8H,2-3H2,(H,13,16)(H,14,15)
• InChI Key： BUPAFJKFQFZMGC-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(N1)=O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid

6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1806980-02-8)

6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid is a complex organic compound with the CAS registry number 1806980-02-8. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a hydroxyl group at position 2, a difluoromethyl group at position 4, and a chloromethyl group at position 6. Additionally, the compound has an acetic acid moiety attached at position 3 of the pyridine ring.

The synthesis of 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation-reduction processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most significant applications of this compound lies in its potential as a bioactive agent. Studies have shown that pyridine derivatives with halogenated substituents exhibit promising antimicrobial, antioxidant, and anticancer activities. For instance, the presence of the chloromethyl and difluoromethyl groups in this compound contributes to its ability to interact with biological targets such as enzymes and receptors. Recent research has focused on evaluating its efficacy against various pathogens and cancer cell lines, demonstrating its potential as a lead compound for drug development.

In addition to its biological applications, 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid has shown promise in the field of agricultural chemistry. Its ability to inhibit plant pathogens and pests makes it a candidate for developing novel pesticides and fungicides. Researchers have conducted field trials to assess its efficacy under controlled conditions, with encouraging results suggesting its potential as an environmentally friendly alternative to conventional agrochemicals.

The unique structure of this compound also makes it an interesting candidate for materials science applications. The pyridine ring's electron-withdrawing groups can be exploited in designing advanced materials such as conductive polymers and coordination complexes. Recent studies have explored its use as a building block for constructing metal-organic frameworks (MOFs) with tailored properties for gas storage and catalysis.

From a toxicological perspective, understanding the safety profile of 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid is crucial for its practical applications. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in experimental models; however, further investigations are required to assess its long-term effects and environmental impact. Regulatory agencies emphasize the importance of thorough safety assessments before approving such compounds for commercial use.

In conclusion, 6-(Chloromethyl)-4-(difluoromethyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1806980-02-8) is a versatile organic compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive candidate for drug discovery, agrochemical development, and materials science research. As ongoing studies continue to uncover its potential, this compound holds promise for addressing some of the most pressing challenges in modern science.